Cas no 2309571-87-5 (4-{1-(5-bromopyridine-3-carbonyl)piperidin-4-ylmethoxy}-6-cyclopropylpyrimidine)

• Product Name: 4-{1-(5-bromopyridine-3-carbonyl)piperidin-4-ylmethoxy}-6-cyclopropylpyrimidine
• CAS No: 2309571-87-5
• MF: C₁₉H₂₁BrN₄O₂
• MW: 417.299643278122
• CID: 5326777
• Update Time: 2025-05-20

4-{1-(5-bromopyridine-3-carbonyl)piperidin-4-ylmethoxy}-6-cyclopropylpyrimidine Chemical and Physical Properties

Names and Identifiers

• (5-bromopyridin-3-yl)(4-(((6-cyclopropylpyrimidin-4-yl)oxy)methyl)piperidin-1-yl)methanone
• (5-bromopyridin-3-yl)-[4-[(6-cyclopropylpyrimidin-4-yl)oxymethyl]piperidin-1-yl]methanone
• 4-{1-(5-bromopyridine-3-carbonyl)piperidin-4-ylmethoxy}-6-cyclopropylpyrimidine

• Inchi： 1S/C19H21BrN4O2/c20-16-7-15(9-21-10-16)19(25)24-5-3-13(4-6-24)11-26-18-8-17(14-1-2-14)22-12-23-18/h7-10,12-14H,1-6,11H2
• InChI Key： NLTSEZJGCZKUQA-UHFFFAOYSA-N
• SMILES： BrC1=CN=CC(=C1)C(N1CCC(COC2=CC(C3CC3)=NC=N2)CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 482
• XLogP3: 2.6
• Topological Polar Surface Area: 68.2

Additional information on 4-{1-(5-bromopyridine-3-carbonyl)piperidin-4-ylmethoxy}-6-cyclopropylpyrimidine

Recent Advances in the Study of 4-{1-(5-bromopyridine-3-carbonyl)piperidin-4-ylmethoxy}-6-cyclopropylpyrimidine (CAS: 2309571-87-5)

The compound 4-{1-(5-bromopyridine-3-carbonyl)piperidin-4-ylmethoxy}-6-cyclopropylpyrimidine (CAS: 2309571-87-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This molecule, characterized by its unique structural features, has been the subject of several studies aimed at elucidating its biological activity, mechanism of action, and potential as a drug candidate. The following sections provide a comprehensive overview of the latest research findings related to this compound.

Recent studies have focused on the synthesis and optimization of 4-{1-(5-bromopyridine-3-carbonyl)piperidin-4-ylmethoxy}-6-cyclopropylpyrimidine, with particular emphasis on improving its pharmacokinetic properties and target selectivity. Researchers have employed advanced computational modeling techniques to predict the compound's binding affinity to specific biological targets, such as kinases and other enzymes involved in disease pathways. These in silico studies have been complemented by experimental validation, including X-ray crystallography and surface plasmon resonance (SPR) assays, to confirm the compound's interaction with its intended targets.

In vitro and in vivo studies have demonstrated promising results for 4-{1-(5-bromopyridine-3-carbonyl)piperidin-4-ylmethoxy}-6-cyclopropylpyrimidine in various disease models. For instance, the compound has shown potent inhibitory activity against certain cancer cell lines, with IC50 values in the nanomolar range. Additionally, its ability to modulate specific signaling pathways has been explored in the context of inflammatory and autoimmune diseases. These findings suggest that the compound could serve as a valuable lead for the development of novel therapeutics.

Despite these encouraging results, challenges remain in the development of 4-{1-(5-bromopyridine-3-carbonyl)piperidin-4-ylmethoxy}-6-cyclopropylpyrimidine as a drug candidate. Issues such as metabolic stability, bioavailability, and potential off-target effects need to be addressed through further structural optimization and preclinical testing. Recent efforts have focused on designing analogs with improved properties, leveraging structure-activity relationship (SAR) studies to guide the modification of key functional groups.

In conclusion, the compound 4-{1-(5-bromopyridine-3-carbonyl)piperidin-4-ylmethoxy}-6-cyclopropylpyrimidine represents a promising avenue for drug discovery, with its unique chemical structure and demonstrated biological activity. Ongoing research aims to overcome existing challenges and advance the compound toward clinical development. The insights gained from these studies not only enhance our understanding of this specific molecule but also contribute to the broader field of medicinal chemistry by providing a framework for the design of novel therapeutic agents.